Cas no 102944-92-3 (2,5-Cyclohexadiene-1,4-dione,2,5-bis[[4-(diethylamino)butyl]amino]-)

• Product Name: 2,5-Cyclohexadiene-1,4-dione,2,5-bis[[4-(diethylamino)butyl]amino]-
• CAS No: 102944-92-3
• MF: C₂₂H₄₀N₄O₂
• MW: 392.578605651855
• CID: 201510
• PubChem ID: 16206241
• Update Time: 2025-04-19

2,5-Cyclohexadiene-1,4-dione,2,5-bis[[4-(diethylamino)butyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1,4-dione,2,5-bis[[4-(diethylamino)butyl]amino]-
• 2,5-bis[4-(diethylamino)butylamino]cyclohexa-2,5-diene-1,4-dione
• 2,5-Bis((4-(diethylamino)butyl)amino)-p-benzoquinone
• 2,5-Bis-(4-diaethylamino-butylamino)-[1,4]benzochinon
• 2,5-bis-(4-diethylamino-butylamino)-[1,4]benzoquinone
• BRN 3443862
• LS-40310
• p-Benzoquinone, 2,5-bis((4-(diethylamino)butyl)amino)-
• DTXSID00145586
• 102944-92-3

• Inchi： 1S/C22H40N4O2/c1-5-25(6-2)15-11-9-13-23-19-17-22(28)20(18-21(19)27)24-14-10-12-16-26(7-3)8-4/h17-18,23-24H,5-16H2,1-4H3
• InChI Key： UZHLVQRGGVYZCA-UHFFFAOYSA-N
• SMILES： O=C1C=C(C(C=C1NCCCCN(CC)CC)=O)NCCCCN(CC)CC

Computed Properties

• Exact Mass: 392.315127
• Monoisotopic Mass: 392.315127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 16
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.7
• XLogP3: 3.4

Experimental Properties

• PSA: 64.68000
• LogP: 3.11100